Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C7H9NO3S B8773879 2-Methyl-6-(methylsulfonyl)pyridin-3-ol

2-Methyl-6-(methylsulfonyl)pyridin-3-ol

Cat. No. B8773879
M. Wt: 187.22 g/mol
InChI Key: COFZHMVKTKXPBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08188098B2

Procedure details

Acetic acid 6-methanesulfonyl-2-methyl-pyridin-3-yl ester (331 mg, 1.44 mmol) was added to 4 M aqueous sodium hydroxide solution (2 mL) at 0° C. to give a suspension, and the mixture was stirred at 0° C. for 15 min and then at room temperature for 1 h. 2 M Aqueous hydrochloric acid was added to bring the pH to 6, and the mixture was extracted four times with ethyl acetate. The organic layers were combined and the solvent was evaporated under vacuum to give 6-methanesulfonyl-2-methyl-pyridin-3-ol (261 mg, 97%) as a solid. 1H NMR (300 MHz, DMSO-d6) δ 2.38 (s, 3H), 3.13 (s, 3H), 7.29 (d, 1H, J=8.4 Hz), 7.72 (d, 1H, J=8.2 Hz), 11.01 (br s, 1H).
Name
Acetic acid 6-methanesulfonyl-2-methyl-pyridin-3-yl ester
Quantity
331 mg
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
2 mL
Type
reactant
Reaction Step One
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
6-methanesulfonyl-2-methyl-pyridin-3-ol
Yield
97%

Identifiers

REACTION_CXSMILES
[CH3:1][S:2]([C:5]1[N:10]=[C:9]([CH3:11])[C:8]([O:12]C(=O)C)=[CH:7][CH:6]=1)(=[O:4])=[O:3].[OH-].[Na+].Cl>>[CH3:1][S:2]([C:5]1[N:10]=[C:9]([CH3:11])[C:8]([OH:12])=[CH:7][CH:6]=1)(=[O:4])=[O:3] |f:1.2|

Inputs

Step One
Name
Acetic acid 6-methanesulfonyl-2-methyl-pyridin-3-yl ester
Quantity
331 mg
Type
reactant
Smiles
CS(=O)(=O)C1=CC=C(C(=N1)C)OC(C)=O
Name
sodium hydroxide
Quantity
2 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred at 0° C. for 15 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to give a suspension
WAIT
Type
WAIT
Details
at room temperature for 1 h
Duration
1 h
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted four times with ethyl acetate
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated under vacuum

Outcomes

Product
Details
Reaction Time
 15 min
Name
6-methanesulfonyl-2-methyl-pyridin-3-ol
Type
product
Smiles
CS(=O)(=O)C1=CC=C(C(=N1)C)O
Measurements
Type Value Analysis
AMOUNT: MASS 261 mg
YIELD: PERCENTYIELD 97%
YIELD: CALCULATEDPERCENTYIELD 96.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.